2-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-5-(pyridin-4-yl)-1,3,4-oxadiazole

• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-pyridin-4-yl-1,3,4-oxadiazole
• InChI: InChI=1S/C15H11N3O3/c1-2-12-13(20-8-7-19-12)9-11(1)15-18-17-14(21-15)10-3-5-16-6-4-10/h1-6,9H,7-8H2
• InChI Key: LQMIDDJVVRZONG-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C3=NN=C(O3)C4=CC=NC=C4
• Molecular Formula: C15H11N3O3
• Molecular Weight: 281.27 g/mol

Description

The compound “2-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-5-(pyridin-4-yl)-1,3,4-oxadiazole” is a novel class of potent DprE1 inhibitors. It is based on a 2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-N-phenylpropanamide scaffold.

Synthesis Analysis

The synthesis of this compound starts with the reaction of N-2,3-dihydrobenzo[1,4]dioxin-6-amine with 4-acetamidobenzene-1-sulfonyl chloride in the presence of 10% aqueous Na2CO3 solution to yield N-(2,3-dihydrobenzo[1,4]-dioxin-6-yl)-4-acetamidobenzenesulfonamide. This is then further reacted with alkyl/aralkyl halides in DMF and lithium hydride as a base.

Molecular Structure Analysis

The molecular structure of this compound is characterized by spectral data (IR, 1H NMR, EI-MS, and HR-MS).

Chemical Reactions Analysis

The compound is a potent DprE1 inhibitor, which means it inhibits the enzyme DprE1. This inhibition is crucial for its antimycobacterial activity.

Scientific Research Applications

This compound can be used in the synthesis of (2,3-Dihydrobenzo[b][1,4]oxathiin-3-yl)methanols. .

The compound is useful as an immunomodulator. .

. This could be used in the development of new herbicides.

. While the exact application isn’t specified, it could be used in the development of new battery technologies.

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. This suggests that it could be used in a variety of research and development applications.

Mechanism of Action

The compound is useful as an immunomodulator. It is part of pharmaceutical compositions that are useful for the treatment of various diseases, including cancer and infectious diseases.